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Compound of Interest

Compound Name: Fmoc-NH-PEG11-CH2COOH

Cat. No.: B8106028 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe and

efficient laboratory environment is paramount. This guide provides essential, immediate safety

and logistical information for handling Fmoc-NH-PEG11-CH2COOH, a common PEG linker

used in peptide synthesis and bioconjugation. Adherence to these procedural steps will

minimize risk and streamline your workflow.

While Fmoc-NH-PEG11-CH2COOH is not classified as a hazardous substance or mixture

according to Regulation (EC) No. 1272/2008, it is crucial to follow standard laboratory safety

protocols to mitigate any potential risks.[1] The chemical, physical, and toxicological properties

of this compound have not been thoroughly investigated, warranting a cautious approach.[1][2]

Personal Protective Equipment (PPE)
When handling Fmoc-NH-PEG11-CH2COOH, the following personal protective equipment is

recommended to ensure personal safety:

Eye Protection: Use chemical safety goggles or glasses with side shields that are tested and

approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[1]

[3]

Hand Protection: Wear common chemical-resistant gloves, such as nitrile gloves.[1] Gloves

must be inspected before use, and proper glove removal technique (without touching the

glove's outer surface) should be employed to avoid skin contact.[3]
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Skin and Body Protection: A laboratory coat is essential to protect against accidental

splashes.[4]

Respiratory Protection: In situations where dust formation is possible, use a type N95 (US)

or type P1 (EN 143) dust mask.[3] It is advisable to avoid inhaling any vapor or gas.[1]

Operational Plan for Safe Handling
A systematic approach to handling Fmoc-NH-PEG11-CH2COOH will ensure a safe and

efficient experimental process.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation

exposure.[1][5]

Ensure that safety showers and eyewash stations are readily accessible.

Before starting, familiarize yourself with the location of spill containment materials.

2. Handling the Compound:

Avoid direct contact with the skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory where this chemical is being handled.[5]

Wash hands thoroughly after handling the compound.[5]

3. Storage:

Store the compound in a tightly closed container in a dry and well-ventilated place.[6]

Recommended storage temperatures are between 2-8°C or at -5°C, keeping it dry and away

from sunlight.[7]

Avoid strong oxidizing agents as they are incompatible materials.[1]
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Proper disposal of Fmoc-NH-PEG11-CH2COOH and its containers is crucial to prevent

environmental contamination.

Chemical Waste: Dispose of the contents and container in accordance with federal, state,

and local environmental control regulations.[6] Do not flush down the sewer.[1]

Contaminated Materials: Absorb any spills with an inert material such as vermiculite, dry

sand, or earth, and place it in a chemical waste container.[1]

Contaminated PPE: Dispose of contaminated gloves and other protective equipment as

chemical waste in accordance with applicable laws and good laboratory practices.[3]

Quantitative Safety Data
For quick reference, the following table summarizes key safety and handling information.

Parameter Value/Instruction Source

GHS Classification
Not a hazardous substance or

mixture
[1]

Storage Temperature 2-8°C or -5°C [7]

Incompatible Materials Strong oxidizing agents [1]

Eye Protection
Chemical safety goggles

(NIOSH or EN 166 approved)
[1][3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
[1]

Respiratory Protection
N95 (US) or P1 (EN 143) dust

mask if dust is formed
[3]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Fmoc-NH-
PEG11-CH2COOH, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Fmoc-NH-PEG11-CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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